Cas no 1261794-25-5 ((3-iodo-4-methylphenyl)methanamine)

• Product Name: (3-iodo-4-methylphenyl)methanamine
• CAS No: 1261794-25-5
• MF: C₈H₁₀IN
• MW: 247.076174259186
• CID: 2618982
• PubChem ID: 53414511
• Update Time: 2025-11-01

(3-iodo-4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-iodo-4-methylphenyl)methanamine
• 1260814-07-0
• SCHEMBL16994920
• 1261794-25-5
• EN300-184155

• Inchi： 1S/C8H10IN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： CYAHWTIHSCPOGT-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C)CN

Computed Properties

• Exact Mass: 246.98580Da
• Monoisotopic Mass: 246.98580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (3-iodo-4-methylphenyl)methanamine

Introduction to (3-Iodo-4-Methylphenyl)methanamine (CAS No. 1261794-25-5)

(3-Iodo-4-Methylphenyl)methanamine, also known by its CAS number 1261794-25-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodo-substituted benzene ring and a methyl group, both attached to a phenylmethanamine backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical structure of (3-Iodo-4-Methylphenyl)methanamine can be represented as C₉H₁₁IN. The presence of the iodine atom, in particular, is noteworthy due to its potential for radiolabeling and its role in various biological processes. Iodinated compounds are often used in diagnostic imaging and as precursors for the synthesis of radiopharmaceuticals, which are crucial in nuclear medicine for detecting and treating various diseases.

In recent years, (3-Iodo-4-Methylphenyl)methanamine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, researchers have explored its role in the development of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for such applications.

Moreover, (3-Iodo-4-Methylphenyl)methanamine has shown promise in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit antiproliferative effects on cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the modulation of specific signaling pathways that are dysregulated in cancer cells. This makes (3-Iodo-4-Methylphenyl)methanamine a valuable starting material for the development of new anticancer agents.

The synthesis of (3-Iodo-4-Methylphenyl)methanamine typically involves several steps, including the formation of the iodo-substituted benzene ring and subsequent functionalization to introduce the methyl group and amine functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 3-iodo-4-methylbenzaldehyde with an appropriate amine source under reductive conditions. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In addition to its use as a pharmaceutical intermediate, (3-Iodo-4-Methylphenyl)methanamine has also found applications in other areas of chemistry. For instance, it can serve as a ligand in coordination chemistry, where it forms stable complexes with various metal ions. These complexes have potential applications in catalysis and materials science. Furthermore, the compound's unique electronic properties make it suitable for use in organic electronics and optoelectronics.

The safety profile of (3-Iodo-4-Methylphenyl)methanamine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, (3-Iodo-4-Methylphenyl)methanamine (CAS No. 1261794-25-5) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other areas of chemistry. Its unique structural features and chemical properties make it an important intermediate in the synthesis of various compounds with therapeutic potential. Ongoing research continues to uncover new applications and improve our understanding of this fascinating molecule.